Cas no 75011-91-5 (1H-Pyrazole, 3-ethyl-4,5-dihydro-1,4-dimethyl-)

• Product Name: 1H-Pyrazole, 3-ethyl-4,5-dihydro-1,4-dimethyl-
• CAS No: 75011-91-5
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 2674349
• PubChem ID: 574104
• Update Time: 2024-03-01

1H-Pyrazole, 3-ethyl-4,5-dihydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4,5-dihydro-1,4-dimethyl-1H-pyrazole
• 3-Ethyl-1,4-dimethyl-2-pyrazoline
• 1H-Pyrazole, 3-ethyl-4,5-dihydro-1,4-dimethyl-
• 1,4-Dimethyl-3-ethyl-.DELTA.[2]-pyrazoline
• VEXJHDVLCQKJJU-UHFFFAOYSA-N
• 3-Ethyl-1,4-dimethyl-4,5-dihydro-1H-pyrazole #

• Inchi： 1S/C7H14N2/c1-4-7-6(2)5-9(3)8-7/h6H,4-5H2,1-3H3
• InChI Key： VEXJHDVLCQKJJU-UHFFFAOYSA-N
• SMILES： N1(C)CC(C)C(CC)=N1

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines